Cas no 863017-55-4 (1-(4-bromophenyl)-3-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylthiourea)

• Product Name: 1-(4-bromophenyl)-3-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylthiourea
• CAS No: 863017-55-4
• MF: C₁₈H₂₂BrN₃OS₂
• MW: 440.420780658722
• CID: 5964229
• PubChem ID: 16806614
• Update Time: 2025-10-31

1-(4-bromophenyl)-3-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylthiourea
• 1-(4-bromophenyl)-3-(1-morpholino-1-(thiophen-2-yl)propan-2-yl)thiourea
• Thiourea, N-(4-bromophenyl)-N'-[1-methyl-2-(4-morpholinyl)-2-(2-thienyl)ethyl]-
• F0655-0866
• 1-(4-bromophenyl)-3-(1-morpholin-4-yl-1-thiophen-2-ylpropan-2-yl)thiourea
• AKOS024593375
• 863017-55-4
• 1-(4-bromophenyl)-3-[1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-yl]thiourea

• Inchi： 1S/C18H22BrN3OS2/c1-13(20-18(24)21-15-6-4-14(19)5-7-15)17(16-3-2-12-25-16)22-8-10-23-11-9-22/h2-7,12-13,17H,8-11H2,1H3,(H2,20,21,24)
• InChI Key： VWUIVLIQRYZKBQ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Br)C=C1)C(NC(C)C(N1CCOCC1)C1SC=CC=1)=S

Computed Properties

• Exact Mass: 439.03877g/mol
• Monoisotopic Mass: 439.03877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• Boiling Point: 532.8±60.0 °C(Predicted)
• pka: 12.21±0.70(Predicted)

Additional information on 1-(4-bromophenyl)-3-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylthiourea

Professional Introduction to Compound with CAS No. 863017-55-4 and Product Name: 1-(4-bromophenyl)-3-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylthiourea

The compound with the CAS number 863017-55-4 and the product name 1-(4-bromophenyl)-3-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylthiourea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple heterocyclic rings and functional groups makes it a versatile scaffold for developing novel therapeutic agents.

One of the most striking features of this compound is its bromophenyl moiety, which is known to enhance binding affinity to biological targets. The morpholin-4-yl group adds another layer of complexity, contributing to the compound's solubility and bioavailability. Additionally, the thiophen-2-yl substituent plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for further chemical modifications.

Recent studies have highlighted the importance of thiourea derivatives in medicinal chemistry. The thiourea core in this compound has been shown to exhibit potent inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, research has demonstrated that thiourea derivatives can interfere with the activity of kinases, which are often overexpressed in cancer cells. This observation aligns with the growing interest in kinase inhibitors as a strategy for cancer therapy.

The 1-(4-bromophenyl) part of the molecule is particularly noteworthy, as bromine-containing compounds have been extensively studied for their pharmacological properties. Bromine atoms can serve as handles for further functionalization, allowing chemists to tailor the compound's properties for specific applications. In addition, brominated aromatic rings are known to improve metabolic stability, a critical factor in drug development.

Another key aspect of this compound is its morpholin-4-yl group. Morpholine derivatives are widely used in pharmaceuticals due to their ability to enhance drug permeability across biological membranes. This property is particularly valuable in oral medications, where poor bioavailability can significantly limit therapeutic efficacy. The morpholine ring also contributes to the compound's overall solubility, which is essential for formulation development.

The thiophen-2-yl substituent in this molecule adds another dimension to its pharmacological potential. Thiophenes are a class of heterocyclic compounds that have been extensively explored in medicinal chemistry. They are known for their ability to interact with biological targets through various mechanisms, including hydrogen bonding and hydrophobic interactions. The presence of a thiophene ring in this compound suggests that it may exhibit multiple modes of action, increasing its therapeutic utility.

In terms of synthetic chemistry, the preparation of 1-(4-bromophenyl)-3-1-(morpholin-4-yl)-1-(thiophen-2-yl)propan-2-ylthiourea involves a multi-step process that requires careful optimization. The synthesis typically begins with the formation of the thiourea core, followed by functionalization with the bromophenyl and morpholinyl groups. The introduction of the thiophenyl group is usually achieved through cross-coupling reactions, such as Suzuki or Stille couplings.

Recent advances in synthetic methodologies have made it possible to streamline these reactions, improving yield and purity. For example, transition-metal-catalyzed reactions have become increasingly popular for constructing complex molecular architectures efficiently. These techniques have enabled chemists to explore more diverse structural motifs and optimize synthetic routes for large-scale production.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have shown that it exhibits inhibitory activity against several target enzymes relevant to inflammatory diseases and cancer. The combination of its structural features suggests that it may modulate multiple signaling pathways simultaneously, providing a synergistic therapeutic effect.

One particularly intriguing finding is the compound's ability to interact with protein targets through both hydrophobic and polar interactions. This dual mechanism of action could enhance its binding affinity and reduce the likelihood of resistance development. Furthermore, its solubility profile makes it suitable for formulation into oral medications, which would be advantageous for patient compliance.

Future research directions include exploring derivatization strategies to optimize potency and selectivity further. By modifying one or more functional groups within the molecule, chemists can fine-tune its pharmacological properties. Additionally, computational modeling techniques can be employed to predict how structural changes will affect binding affinity and metabolic stability.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound described here exemplifies how advances in synthetic chemistry can lead to innovative drug candidates with significant therapeutic potential. As research continues to uncover new applications for thiourea derivatives like this one,1-(4-bromophenyl)-3-1-(morpholin-4-yli)-1-(thiophen-2-yli)propan--2-thiourea, it is likely that we will see more such compounds entering clinical development pipelines.